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Compound of Interest

Compound Name: 5-Methoxy-2-methyl-4-nitroaniline

Cat. No.: B028023 Get Quote

An In-depth Technical Guide to 5-Methoxy-2-methyl-4-nitroaniline for Researchers and Drug

Development Professionals.

This technical guide provides a comprehensive overview of 5-Methoxy-2-methyl-4-
nitroaniline (CAS No: 106579-00-4), including its chemical properties, a comparative summary

of commercial suppliers, and detailed experimental methodologies for its synthesis and

analysis. This document is intended to serve as a valuable resource for researchers, scientists,

and professionals involved in drug development and other scientific endeavors requiring this

chemical intermediate.

Chemical Properties and Identification
5-Methoxy-2-methyl-4-nitroaniline is a nitroaromatic compound with the molecular formula

C8H10N2O3.[1] It is also known by synonyms such as 5-Amino-4-methyl-2-nitroanisole.[2][3]

The structural and key physical properties are summarized in the table below.
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Property Value Reference

CAS Number 106579-00-4 [1][4]

Molecular Formula C8H10N2O3 [1]

Molecular Weight 182.18 g/mol [5]

IUPAC Name
5-methoxy-2-methyl-4-

nitroaniline
[5]

Melting Point 168-170 °C [2]

SMILES
CC1=CC(=C(C=C1N)OC)--

INVALID-LINK--[O-]
[5]

InChIKey
PEIGETRPPZVBHT-

UHFFFAOYSA-N
[5]

Commercial Suppliers
A variety of chemical suppliers offer 5-Methoxy-2-methyl-4-nitroaniline for research and

development purposes. The following table provides a comparative summary of offerings from

several notable suppliers. It is recommended to contact the suppliers directly for the most

current pricing, availability, and detailed specifications.
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Supplier
Catalog
Number

Purity Quantity/Price Notes

Amerigo

Scientific
CBB1099017ATL 95%

$288 (quantity

not specified)

For Research

Use Only.[6]

Santa Cruz

Biotechnology
sc-267996 Not specified

Contact for

pricing

For Research

Use Only. A

Certificate of

Analysis with lot-

specific data is

available.[1]

Pharmaffiliates PA2709841 High Purity
Login for price

and availability

Useful research

chemical.[4]

career henan

chemical co
Not specified 99%

Min. Order: 1KG,

Supply Ability:

100KG

Technical grade

(95%) also

available.[2]

Experimental Protocols
Detailed experimental protocols are essential for the successful application and analysis of

chemical compounds. While a specific, validated synthesis protocol for 5-Methoxy-2-methyl-4-
nitroaniline is not readily available in the cited literature, the following sections provide a

synthesis method for a closely related compound and general analytical procedures that can

be adapted.

Synthesis of a Structurally Related Compound: 5-
Methoxy-2-nitroaniline
The following protocol for the synthesis of 5-methoxy-2-nitroaniline may serve as a foundational

method for the synthesis of 5-Methoxy-2-methyl-4-nitroaniline, likely requiring adaptation of

the starting material to 3-methoxy-4-methylaniline.

Procedure:
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A solution of 3-methoxyaniline (2.21 g) in acetic acid (3 ml) and acetic anhydride (10 ml) is

stirred at room temperature for 1 hour.[7]

The solution is then cooled to 5°C, and 60% nitric acid (1 ml) is added dropwise with

continuous stirring.[7]

After the addition, the cooling bath is removed, allowing the solution temperature to rise to

60°C.[7]

Once the solution cools to room temperature, it is poured into ice-water (100 ml) and

neutralized with sodium hydroxide.[7]

The separated crystals are collected by suction and washed with water.[7]

To the collected crystals, 4N hydrochloric acid (45 ml) is added, and the mixture is refluxed

for 2 hours.[7]

The reaction mixture is then made alkaline with sodium hydroxide and extracted with ethyl

acetate.[7]

The organic layer is washed with a saturated aqueous sodium chloride solution and dried

over anhydrous magnesium sulfate.[7]

The solvent is removed under reduced pressure, and the residue is purified by silica gel

chromatography (eluent: chloroform) to yield 5-methoxy-2-nitroaniline.[7]

Analytical Methodologies
Accurate determination of purity and impurity profiles is critical. High-Performance Liquid

Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are common

techniques for the analysis of nitroaniline compounds.

3.2.1. High-Performance Liquid Chromatography (HPLC) for Nitroaniline Analysis

This representative HPLC method can be adapted for the analysis of 5-Methoxy-2-methyl-4-
nitroaniline.

Instrumentation: HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.
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Column: A C18 reversed-phase column is typically suitable.

Mobile Phase: A gradient of acetonitrile and water with an acidic modifier like formic or

phosphoric acid is commonly used.[8]

Sample Preparation:

Prepare a stock solution of the 5-Methoxy-2-methyl-4-nitroaniline reference standard in

a suitable solvent such as methanol or acetonitrile.

Create a series of calibration standards by diluting the stock solution.

Dissolve the sample containing the analyte in the mobile phase or a compatible solvent.

Filter the sample through a 0.45 µm syringe filter before injection.

Analysis: Inject the calibration standards to generate a calibration curve. Subsequently, inject

the prepared sample and quantify the concentration of 5-Methoxy-2-methyl-4-nitroaniline
by comparing its peak area to the calibration curve.

3.2.2. Gas Chromatography-Mass Spectrometry (GC-MS) for Nitroaniline Analysis

GC-MS provides high sensitivity and selectivity, making it suitable for identifying and

quantifying trace impurities.

Instrumentation: A GC system coupled with a Mass Spectrometer.

Sample Preparation:

Prepare a stock solution of the sample in a volatile solvent like methanol or ethyl acetate.

For trace analysis in complex matrices, a sample clean-up and concentration step, such

as solid-phase extraction (SPE), may be necessary.

GC-MS Conditions:

Injector: Operate in splitless mode for trace analysis.
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Oven Temperature Program: A temperature ramp (e.g., starting at a lower temperature and

gradually increasing) is used to separate compounds with different boiling points.

MS Detector: Operate in scan mode for qualitative identification of impurities and in

selected ion monitoring (SIM) mode for sensitive quantification of the target analyte and

known impurities.

Analysis: The identification of 5-Methoxy-2-methyl-4-nitroaniline and its impurities is based

on their retention times and mass spectra. Quantification is achieved by comparing the peak

areas to those of known standards.

Visualization of Key Workflows
The following diagrams, generated using Graphviz, illustrate logical workflows for researchers

working with 5-Methoxy-2-methyl-4-nitroaniline.
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Supplier Selection Workflow

Identify Potential Suppliers

Request Quotes, Purity Specifications, and Lead Times

Evaluate Technical Data (e.g., Certificate of Analysis)

Compare Price, Purity, and Availability

Select Optimal Supplier

Does Not Meet Requirements

Place Purchase Order

Meets Requirements

Receive and Qualify Material

Click to download full resolution via product page

Caption: Supplier selection workflow for 5-Methoxy-2-methyl-4-nitroaniline.
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General Analytical Workflow

Obtain Sample of 5-Methoxy-2-methyl-4-nitroaniline

Sample Preparation (e.g., Dissolution, Dilution, SPE)

Select Analytical Method

HPLC Analysis

Non-volatile / Thermally labile

GC-MS Analysis

Volatile / Trace Analysis

Data Acquisition

Data Processing and Interpretation

Generate Report (Purity, Impurity Profile)

Click to download full resolution via product page

Caption: General analytical workflow for 5-Methoxy-2-methyl-4-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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